Cas no 36081-80-8 (1,3-Propanedione, 1-(2-bromophenyl)-3-phenyl-)

1,3-Propanedione, 1-(2-bromophenyl)-3-phenyl- structure
36081-80-8 structure
Product Name:1,3-Propanedione, 1-(2-bromophenyl)-3-phenyl-
CAS No:36081-80-8
MF:C15H11BrO2
MW:303.150643587112
CID:1474343
PubChem ID:10685823
Update Time:2025-04-20

1,3-Propanedione, 1-(2-bromophenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanedione, 1-(2-bromophenyl)-3-phenyl-
    • 1-(2-bromophenyl)-3-phenyl-1,3-Propanedione
    • 1-(2'-bromophenyl)-3-phenylpropane-1,3-dione
    • DA-31446
    • 36081-80-8
    • SCHEMBL3671416
    • 2-bromo-dibenzoylmethane
    • Inchi: 1S/C15H11BrO2/c16-13-9-5-4-8-12(13)15(18)10-14(17)11-6-2-1-3-7-11/h1-9H,10H2
    • InChI Key: FOYARDQRQXBRJQ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1C(CC(C1C=CC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 301.99423
  • Monoisotopic Mass: 301.99424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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